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Compound of Interest

Compound Name: Adenine-13C

Cat. No.: B3332080

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for both personal safety and environmental
protection. This guide provides immediate, essential safety and logistical information for the
handling of Adenine-13C, a stable isotope-labeled compound. While the isotopic label does
not alter the chemical reactivity or toxicity of the molecule, it is crucial to handle it with the same
precautions as unlabeled adenine.

Adenine is classified as toxic if swallowed.[1][2][3][4][5] Therefore, adherence to proper
laboratory procedures is critical to minimize exposure risk.

Physical and Toxicological Data

The following tables summarize the key physical and toxicological properties of adenine. This
data is for the unlabeled compound, as the 13C isotope does not significantly alter these

properties.

Table 1: Physical Properties of Adenine
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Property Value
Appearance White to light yellow crystalline powder
Melting Point 360-365 °C (decomposes)

Solubility in Water

0.103 g/100 mL

Density 1.6 g/cm3 (calculated)
Molar Mass 135.13 g/mol

Table 2: Toxicological Data for Adenine
Test Species Route Value
LD50 Rat Oral 227 mg/kg
LD50 Mouse Oral 783 mg/kg

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is essential to ensure safety when working with

Adenine-13C.

Engineering Controls and Personal Protective

Equipment (PPE)

¢ Ventilation: All handling of Adenine-13C powder, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to prevent inhalation of

airborne patrticles.

e Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory.
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PPE Item

Specification

Gloves

Nitrile gloves should be worn. For extended

procedures, consider double-gloving.

Eye Protection

Chemical safety goggles are required to

protect against splashes.

Lab Coat

A standard laboratory coat must be worn and

fully buttoned.

Respiratory Protection

Generally not required when working in a fume
hood. If a fume hood is not available, a

NIOSH-approved respirator is necessary.

Footwear

Closed-toe shoes are mandatory in the

laboratory.

Experimental Protocol for Handling Adenine-13C

Powder

o Preparation: Before starting, ensure the fume hood is clean and operational. Gather all

necessary equipment, including spatulas, weigh boats, and containers for solutions.

» Weighing:

[e]

o

[¢]

[¢]

» Solution Preparation:

Carefully open the Adenine-13C container.

Place an analytical balance inside the fume hood.

Use a clean spatula to transfer the desired amount of powder to a weigh boat.

Avoid creating dust by handling the powder gently.

o Add the weighed Adenine-13C powder to your desired solvent in a suitable container.

o Cap the container securely before removing it from the fume hood.
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e Post-Handling:
o Tightly seal the primary container of Adenine-13C.

o Clean any residual powder from the balance and work surface within the fume hood using
a damp cloth. Dispose of the cloth as hazardous waste.

o Wash hands thoroughly after completing the procedure.

Disposal Plan: Managing Adenine-13C Waste

Proper disposal of Adenine-13C and associated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste:
o Any unused Adenine-13C powder is considered hazardous waste.

o Contaminated materials, including used gloves, weigh boats, and paper towels, must be
collected as hazardous waste.

o Place all solid waste into a designated, clearly labeled, and sealed hazardous waste

container.
e Liquid Waste:

o Solutions containing Adenine-13C should be collected in a separate, compatible, and

clearly labeled hazardous waste container.

o Do not mix Adenine-13C waste with other chemical waste streams unless compatibility

has been confirmed.

Disposal Procedure

o Containerization: Use a robust, leak-proof container for all Adenine-13C waste. Ensure the

container is properly sealed.
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e Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"Adenine-13C," and an indication of the hazard (e.g., "Toxic").

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
company. Adhere to all local, state, and federal regulations.

Workflow for Safe Handling of Adenine-13C
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Caption: Workflow for the safe handling and disposal of Adenine-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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